7-allyl-3-methyl-8-{[2-(1-piperidinyl)ethyl]thio}-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 3-methyl-8-(2-piperidin-1-ylethylsulfanyl)-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C16H23N5O2S/c1-3-7-21-12-13(19(2)15(23)18-14(12)22)17-16(21)24-11-10-20-8-5-4-6-9-20/h3H,1,4-11H2,2H3,(H,18,22,23)
• InChI Key: REAGPUZKAWDPPL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCCN3CCCCC3)CC=C
• Molecular Formula: C16H23N5O2S
• Molecular Weight: 349.5 g/mol

Description

7-Allyl-3-methyl-8-{[2-(1-piperidinyl)ethyl]thio}-3,7-dihydro-1H-purine-2,6-dione is a purine dione derivative characterized by a unique substitution pattern. Its core structure includes a purine scaffold with a 2,6-dione motif, an allyl group at the 7-position, a methyl group at the 3-position, and a thioether-linked piperidinylethyl substituent at the 8-position.

Comparison with Similar Compounds

Table 1: Comparison of Structural Features and Properties

Compound Name	Substituents (Position)	Molecular Weight	Key Functional Groups	Reported Activity
7-Allyl-3-methyl-8-{[2-(1-piperidinyl)ethyl]thio}-3,7-dihydro-1H-purine-2,6-dione	7-Allyl, 3-Methyl, 8-[2-(piperidinyl)ethyl]thio	335.4*	Thioether, Piperidine	Not reported (structural analog of TRPC inhibitors )
7-Allyl-8-[(3-hydroxypropyl)thio]-3-methyl-3,7-dihydro-1H-purine-2,6-dione	7-Allyl, 3-Methyl, 8-(3-hydroxypropyl)thio	296.3	Thioether, Hydroxyl	No activity data
8-[(2-Chlorobenzyl)amino]-3-cyclopropyl-7-methyl-1-(prop-2-yn-1-yl)-...	8-(2-Chlorobenzyl)amino, 3-Cyclopropyl, 7-Methyl	402.8	Amino, Chloroaryl, Alkyne	Adenosine A2A receptor antagonism
7-[(4-Chlorophenyl)methyl]-8-[3-(trifluoromethoxy)phenoxy]-...	7-(4-Chlorophenyl)methyl, 8-Phenoxy	485.8	Aryl, Trifluoromethoxy	TRPC4/5 inhibition
3-Ethyl-8-mercapto-1-(tetrahydrofuran-2-yl)methyl-...	8-Mercapto, 3-Ethyl, 1-(THF-methyl)	310.3	Thiol, Tetrahydrofuran	Not reported

*Calculated based on molecular formula (C14H19N5O2S).

Key Differences and Implications

Compared to 8-mercapto derivatives (e.g., ), the thioether linkage in the target compound reduces redox sensitivity, improving metabolic stability.

Amino-substituted purine diones (e.g., ) exhibit adenosine receptor affinity, but the thioether-piperidine combination in the target compound likely shifts selectivity toward other targets.

Synthetic Accessibility :

• The synthesis of the target compound likely involves nucleophilic substitution at the 8-position using NaSH or related thiolating agents in DMF, as seen in analogous syntheses .
• Piperidinylethylthio substituents may require specialized precursors (e.g., 2-(1-piperidinyl)ethanethiol), increasing synthetic complexity compared to simpler thioethers .

Research Findings and Data

• TRPC Inhibition: Analogs with bulky 8-substituents (e.g., phenoxy groups ) show nanomolar potency against TRPC4/5, suggesting the target compound’s piperidinylethylthio group may confer similar efficacy.
• Metabolic Stability : Thioether-linked purine diones (e.g., ) generally exhibit longer half-lives in vitro compared to thiol derivatives due to reduced glutathione-mediated oxidation .
• Solubility : The piperidine moiety increases logP (~2.5 estimated), making the compound more lipophilic than hydroxypropylthio analogs (logP ~1.2 ), which may limit aqueous solubility but enhance membrane permeability.